Ethyl-d5-methylamine
Description
Ethyl-d5-methylamine, also known as N-Ethylmethylamine, is a derivative of ammonia in which one or more hydrogen atoms have been replaced by an alkyl or aryl group . It has a linear formula of CD3CD2NH2 and a molecular weight of 50.11 .
Synthesis Analysis
The synthesis of amines like this compound involves various methods. One common method is the reduction of nitriles or amides and nitro compounds . Another method involves SN2 reactions of alkyl halides with ammonia and other amines . The synthesis process can be complex and result in a mixture of products .Molecular Structure Analysis
The molecular structure of this compound is based on its linear formula CD3CD2NH2 . This compound belongs to the class of organic compounds known as monoalkylamines, which are organic compounds containing a primary aliphatic amine group .Chemical Reactions Analysis
Amines like this compound act as nucleophiles, meaning they are attracted to and then attack a positive or slightly positive part of another molecule or ion . They can react with halogenoalkanes, acyl chlorides, and acid anhydrides .Physical And Chemical Properties Analysis
Amines have specific physical properties. For example, they typically have three bonds and one pair of lone pair electrons on the very electronegative nitrogen atom . The boiling point and water solubility of amines are influenced by factors such as hydrogen bonding .Safety and Hazards
properties
IUPAC Name |
1,1,2,2,2-pentadeuterio-N-methylethanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H9N/c1-3-4-2/h4H,3H2,1-2H3/i1D3,3D2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LIWAQLJGPBVORC-WNWXXORZSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[2H]C([2H])([2H])C([2H])([2H])NC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H9N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
64.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
